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Compound of Interest

Compound Name: Ethyl dihydrogen phosphate

Cat. No.: B155537

An In-depth Technical Guide to Ethyl Dihydrogen Phosphate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl dihydrogen phosphate, a
monoalkyl phosphate ester. The document details its chemical identifiers, physicochemical
properties, and outlines generalized experimental protocols for its synthesis and purification.
Additionally, it explores its potential biological significance and applications in research and
development.

Chemical Identifiers and Nomenclature

Ethyl dihydrogen phosphate is known by several names and is cataloged in numerous
chemical databases. Its primary identifiers are summarized below for easy reference.
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Identifier Type Value Citation

CAS Number 1623-14-9 [L1121[31141[5116]

IUPAC Name ethyl dihydrogen phosphate [3]

Molecular Formula C2H704P [LI21031[41[5]116]

PubChem CID 74190
INChl=1S/C2H704P/c1-2-6-

InChl [21[3][4]
7(3,4)5/h2H2,1H3,(H2,3,4,5)
ZIXZSIYSNXKHEA-

InChliKey [31[4]

UHFFFAOYSA-N

Canonical SMILES

CCOP(=0)(0)0

[4]

EINECS 216-603-9 [1][6]
ChEBI ID CHEBI:42383
DrugBank ID DB03822

Synonyms: Monoethyl phosphate, Monoethyl acid phosphate, O-Ethyl dihydrogen

phosphate, Phosphoric acid monoethyl ester.[1][2]

Physicochemical Properties

The physical and chemical properties of ethyl dihydrogen phosphate are critical for its

handling, storage, and application in experimental settings.
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Property Value Citation

Molecular Weight 126.05 g/mol [31[5]
White to beige low-melting

Appearance ) [2][4]
solid

Melting Point 42 °C [6]

Boiling Point 252.4 £ 23.0 °C (Predicted) [6]

Density ~1.43 g/lcm3 [6]

N Soluble in DMSO; Miscible

Solubility _ [1][5]
with water.

pKa 1.91 + 0.10 (Predicted) [1][6]

Short term (days to weeks): O -
4 °C; Long term (months to

Storage ) [3]
years): -20 °C. Store in a dry,

dark place.

Synthesis and Purification

While specific, detailed protocols for ethyl dihydrogen phosphate are not readily available in
the provided literature, general methods for the synthesis of alkyl dihydrogen phosphates can
be adapted. These methods often involve the controlled phosphorylation of the corresponding
alcohol.

Generalized Synthesis Protocol: Phosphorylation of
Ethanol

The synthesis of alkyl dihydrogen phosphates can be challenging due to the potential for side
reactions, leading to the formation of di- and tri-substituted phosphate esters and
pyrophosphates.[1] A common approach involves the reaction of an alcohol with a
phosphorylating agent.

Objective: To synthesize ethyl dihydrogen phosphate by reacting ethanol with a suitable
phosphorylating agent, such as phosphorus pentoxide or a chlorophosphate derivative.
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Materials:

Ethanol (anhydrous)

Phosphorylating agent (e.g., Phosphorus pentoxide, P20s)
Anhydrous solvent (e.g., pyridine)

Deionized water

Reagents for workup and purification (e.g., base for neutralization, solvents for
extraction/crystallization)

Methodology:

Reaction Setup: In a fume hood, a reaction vessel equipped with a stirrer and under an inert
atmosphere (e.g., nitrogen or argon) is charged with the anhydrous solvent.

Phosphorylation: The phosphorylating agent is slowly added to the cooled solvent.
Subsequently, anhydrous ethanol is added dropwise to the mixture while maintaining a low
temperature to control the reaction's exothermicity.

Reaction Monitoring: The reaction is allowed to proceed for a set duration, with progress
monitored by techniques such as Thin Layer Chromatography (TLC) or Nuclear Magnetic
Resonance (NMR) spectroscopy to determine the consumption of starting material and the
formation of the desired product.

Quenching and Workup: Once the reaction is deemed complete, it is carefully quenched by
the slow addition of cold water to hydrolyze any remaining phosphorylating agent and
intermediates.

Isolation: The crude product mixture is then subjected to a workup procedure, which may
involve neutralization, extraction with organic solvents, and evaporation of the solvent to
yield the crude ethyl dihydrogen phosphate.

Generalized Purification Protocol
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Purification is crucial to remove unreacted starting materials and byproducts.[4] A combination
of techniques is typically employed.

Objective: To purify crude ethyl dihydrogen phosphate from reaction byproducts.

Methodology:

Neutralization: The crude product is dissolved in water and neutralized with a suitable base
to form a salt, which can help in separating it from non-acidic impurities.

» Precipitation/Crystallization: The product can be purified by precipitation or recrystallization.
One method involves forming a metal salt (e.g., with a copper salt) to precipitate the
phosphate ester, which is then filtered and washed.[7]

 Acidification: The purified salt is then re-acidified with a dilute mineral acid to regenerate the
pure ethyl dihydrogen phosphate.[7]

o Final Purification: Further purification can be achieved by recrystallization from a suitable
solvent system.

e Drying and Characterization: The final product is dried under reduced pressure and its purity
is confirmed using analytical techniques such as NMR, Mass Spectrometry, and HPLC.

Below is a diagram illustrating a generalized workflow for the synthesis and purification of ethyl
dihydrogen phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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